Cas no 802889-03-8 (4-methyl-1-thia-4,8-diazaspiro4.5decan-3-one)

• Product Name: 4-methyl-1-thia-4,8-diazaspiro4.5decan-3-one
• CAS No: 802889-03-8
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 4779217
• PubChem ID: 71758319
• Update Time: 2025-11-01

4-methyl-1-thia-4,8-diazaspiro4.5decan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one
• 4-methyl-1-thia-4,8-diazaspiro4.5decan-3-one

• Inchi： 1S/C8H14N2OS/c1-10-7(11)6-12-8(10)2-4-9-5-3-8/h9H,2-6H2,1H3
• InChI Key： XPBWTXKOMIVZKZ-UHFFFAOYSA-N
• SMILES： S1CC(N(C)C21CCNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 201
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6

Additional information on 4-methyl-1-thia-4,8-diazaspiro4.5decan-3-one

4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one: An Overview of CAS No. 802889-03-8

4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one (CAS No. 802889-03-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive spirocyclic structure and the presence of sulfur and nitrogen atoms, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one is C₁₂H₁₉N₃OS, with a molecular weight of 253.36 g/mol. The compound's spirocyclic framework provides it with structural rigidity and conformational stability, which are crucial for its biological activity. The presence of the thioether group (S) and the diazabicyclic system (N₃) contributes to its unique chemical properties and potential pharmacological effects.

Recent studies have highlighted the potential of 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one in various therapeutic areas. One notable application is its use as a potential analgesic agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant analgesic activity in animal models, suggesting its potential for the treatment of pain conditions. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

In addition to its analgesic properties, 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one has shown promise in the field of neuroprotection. A study published in the European Journal of Pharmacology reported that this compound can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated by its antioxidant properties and its ability to modulate intracellular signaling pathways.

The anti-inflammatory properties of 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one have also been investigated. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This suggests that it may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one has been studied to assess its suitability for clinical use. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. However, more extensive preclinical studies are required to fully understand its metabolism, distribution, excretion, and potential drug-drug interactions.

In terms of safety, preliminary toxicological studies have indicated that 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be necessary before it can be advanced to clinical trials.

The synthetic route for producing 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one has been optimized to ensure high yields and purity levels. The synthesis typically involves several steps, including the formation of the spirocyclic core and the introduction of functional groups such as the thioether and diazabicyclic moieties. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 4-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one (CAS No. 802889-03-8) is a promising compound with a diverse range of biological activities that make it an attractive candidate for further pharmaceutical development. Its potential applications in pain management, neuroprotection, and anti-inflammatory therapy highlight its therapeutic versatility. Ongoing research will continue to explore its mechanisms of action and optimize its use in clinical settings.